5-Chloro-2-(6-methoxy-3-pyridylamino)benzoic acid

• Molecular Formula: C13H11ClN2O3
• Molecular Weight: 278.69 g/mol
• IUPAC Name: 5-chloro-2-[(6-methoxypyridin-3-yl)amino]benzoic acid
• InChI: InChI=1S/C13H11ClN2O3/c1-19-12-5-3-9(7-15-12)16-11-4-2-8(14)6-10(11)13(17)18/h2-7,16H,1H3,(H,17,18)
• InChI Key: HMXALCWNZXLWSF-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C=C1)NC2=C(C=C(C=C2)Cl)C(=O)O

Description

5-Chloro-2-(6-methoxy-3-pyridylamino)benzoic acid is a useful research compound. Its molecular formula is C13H11ClN2O3 and its molecular weight is 278.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 19.1 g. of 2,5-dichlorobenzoic acid [Besley & Goldberg, J. Chem. Soc., 2448 (1954)] in 100 ml. of amyl alcohol is added 6.9 g. of anhydrous potassium carbonate and 0.1 g. of copper oxide. The mixture is stirred and heated at 100° C. for 30 minutes, then 13.0 g. of 5-amino-2-methoxypyridine is added and the mixture is heated at reflux and stirred for 3 hours. A small amount of water forms and is collected in a Dean-Stark apparatus. The reaction mixture is cooled, poured into water and made basic with potassium carbonate. The mixture is steam-distilled to remove the amyl alcohol, then filtered and the filtrate is acidified to pH 6. The mixture is again filtered and this pink filtrate is acidified with 6 N hydrochloric acid to pH 4. The solid is collected, giving 5-chloro-2-(6-methoxy-3-pyridylamino)benzoic acid as a pink crystalline solid.